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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-isopropylpyridine

Cat. No.: B1353495 Get Quote

लक्षित दर्शक: शोधकर्ता, वैज्ञानिक और दवा विकास पेशेवर।

परिचय
सुजुकी-मियाउरा क् रॉस-कपलिंग अभिक्रि या कार्बन-कार्बन बांड निर्माण के  लिए एक शक्तिशाली और बहुमु खी उपकरण है,
जिसका दवा की खोज और विकास में व्यापक रूप से उपयोग किया जाता है। यह एप्लिके शन नोट 2-क्लोरो-5-

आइसोप्रोपाइलपाइरीडीन की सुजुकी कपलिंग अभिक्रि या के  लिए विस्तृत प्रोटोकॉल और अभिक्रि या स्थितियों का अवलोकन
प्रदान करता है। 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन एक महत्वपूर्ण बिल्डिंग ब्लॉक है, और विभिन्न एरिल और हेटेरोएरिल
समूहों के  साथ इसकी युग्मन अभिक्रि या फार्मास्यु टिकल रूप से सक्रि य यौगिकों के  संश्लेषण के  लिए महत्वपूर्ण है।

सिद्धांत
सुजुकी-मियाउरा कपलिंग एक पैलेडियम-उत्प्रेरित क् रॉस-कपलिंग अभिक्रि या है जिसमें एक ऑर्गेनोहैलाइड और एक
ऑर्गेनोबोरॉन यौगिक के  बीच एक बेस की उपस्थिति में अभिक्रि या होती है। 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन के  मामले में,
अभिक्रि या एक उपयुक्त बोरॉनिक एसिड या एस्टर के  साथ पैलेडियम उत्प्रेरक और एक बेस की उपस्थिति में C2 स्थिति पर
कार्बन-कार्बन बांड के  गठन की अनुमति देती है। अभिक्रि या की सफलता और उपज उत्प्रेरक, लिगैंड, बेस और विलायक
सहित अभिक्रि या स्थितियों की पसंद पर बहुत अधिक निर्भर करती है।

अभिक्रि या स्थितियाँ: एक तुलनात्मक अवलोकन
निम्नलिखित सारणियाँ 2-क्लोरोपाइरीडीन और संबंधित सबस्ट्रेट्स के  लिए सुजुकी कपलिंग अभिक्रि याओं के  लिए साहित्य में
रिपोर्ट की गई विभिन्न अभिक्रि या स्थितियों का सारांश प्रस्तु त करती हैं, जो 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन के  लिए
एक प्रारंभिक बिंदु  के  रूप में काम कर सकती हैं।
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सारणी 1: 2-क्लोरोपाइरीडीन और संबंधित सबस्ट्रेट्स के  सुजुकी कपलिंग के  लिए उत्प्रेरक और लिगैंड

उत्प्रेरक लिगैंड सबस्ट्रेट
एरिल बोरॉनिक
एसिड/एस्टर

उपज (%)

Pd(PPh₃)₄ - 2-क्लोरोपाइरीडीन फे निलबोरॉनिक एसिड 80 (रूपांतरण)[1]

Pd₂(dba)₃ फॉस्फाइट लिगैंड
लिथियम
ट्राइआइसोप्रोपाइल
2-पाइरिडाइलबोरोनेट

3,5-(बिस-

ट्राइफ्लोरोमेथिल)ब्रो
मोबेंजीन

82[2]

Pd(dppf)Cl₂ -
पाइरीडीन-2-

सल्फोनिल फ्लोराइड
हेटेरो(एरिल) बोरॉनिक
एसिड/एस्टर

5-89[1]

Pd(OAc)₂ SPhos
2,5-

डाइक्लोरोपाइरीडीन
एरिलबोरॉनिक एसिड निर्दिष्ट नहीं [3]

सारणी 2: 2-क्लोरोपाइरीडीन और संबंधित सबस्ट्रेट्स के  सुजुकी कपलिंग के  लिए बेस और विलायक

बेस विलायक तापमान (°C) अभिक्रि या समय (h)

K₂CO₃ टोल्यूनि रिफ्लक्स 18[1]

KF डाइऑक्सेन 110 निर्दिष्ट नहीं [2]

Na₃PO₄ डाइऑक्सेन/H₂O 65-100 निर्दिष्ट नहीं [1]

K₃PO₄ 1,4-डाइऑक्सेन/H₂O 100 12-24[3]

Na₂CO₃ एसीटोनिट्राइल 80 36[3]

विस्तृत प्रायोगिक प्रोटोकॉल
यह प्रोटोकॉल 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन के  एक प्रतिनिधि सुजुकी कपलिंग के  लिए एक सामान्य प्रक्रि या का
वर्णन करता है जिसमें एक एरिलबोरॉनिक एसिड होता है, जो समान सबस्ट्रेट्स के  लिए साहित्य में रिपोर्ट की गई सामान्य
स्थितियों पर आधारित है।

सामग्री:

2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन (1.0 mmol, 1.0 equiv.)
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एरिलबोरॉनिक एसिड (1.2 mmol, 1.2 equiv.)

पैलेडियम (II) एसीटेट (Pd(OAc)₂) (0.02 mmol, 2 mol%)

SPhos (2-डाइसाइक्लोहेक्सिलफॉस्फिनो-2',6'-डाइमेथॉक्सीबाइफे निल) (0.04 mmol, 4 mol%)

पोटेशियम फॉस्फे ट (K₃PO₄) (2.0 mmol, 2.0 equiv.)

1,4-डाइऑक्सेन (निर्जल)

पानी (डीगैस्ड)

नाइट्रोजन या आर्गन गैस

अक्रि य वातावरण अभिक्रि याओं के  लिए मानक कांच के  बने पदार्थ (जैसे, श्लेनक फ्लास्क)

प्रक्रि या:

एक सूखे श्लेनक फ्लास्क को एक अक्रि य वातावरण (नाइट्रोजन या आर्गन) के  तहत रखें।

फ्लास्क में 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन (1.0 mmol), वांछित एरिलबोरॉनिक एसिड (1.2 mmol), और
पोटेशियम फॉस्फे ट (2.0 mmol) डालें।[3]

एक अलग शीशी में, 2 mL निर्जल 1,4-डाइऑक्सेन में पैलेडियम (II) एसीटेट (0.02 mmol) और SPhos (0.04

mmol) को घोलकर उत्प्रेरक प्रीमिक्स तैयार करें।[3]

अभिकारकों वाले श्लेनक फ्लास्क में 8 mL निर्जल 1,4-डाइऑक्सेन और 2 mL डीगैस्ड पानी डालें।[3]

उत्प्रेरक प्रीमिक्स को सिरिंज के  माध्यम से अभिक्रि या मिश्रण में डालें।[3]

अभिक्रि या मिश्रण को जोरदार सरगर्मी के  साथ 100 डिग्री सेल्सियस पर गर्म करें।[3]

TLC या GC-MS द्वारा अभिक्रि या की प्रगति की निगरानी करें। अभिक्रि या आमतौर पर 12-24 घंटों के  भीतर पूरी हो
जाती है।[3]

पूरा होने पर, अभिक्रि या को कमरे के  तापमान पर ठंडा करें।

मिश्रण को एथिल एसीटेट (20 mL) से पतला करें और पानी (2 x 10 mL) और ब्राइन (1 x 10 mL) से धोएं।[3]
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कार्बनिक परत को निर्जल सोडियम सल्फे ट पर सुखाएं, फ़िल्टर करें और कम दबाव में कें द्रित करें।[3]

2-एरिल-5-आइसोप्रोपाइलपाइरीडीन उत्पाद प्राप्त करने के  लिए सिलिका जेल पर फ्लैश कॉलम क् रोमैटोग्राफी द्वारा कच्चे
उत्पाद को शुद्ध करें।[3]

आरेख

Pd(0)L₂ Oxidative
Addition

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

Reductive
Elimination

R¹-R²

R¹-X
(2-Chloro-5-isopropylpyridine)

R²-B(OR)₂
(Arylboronic Acid)

[R²-B(OR)₂(Base)]⁻

Base

Click to download full resolution via product page

Caption: सुजुकी-मियाउरा कपलिंग अभिक्रि या का उत्प्रेरक चक् र।
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Reaction Setup

Reaction

Workup and Purification

1. Add 2-Chloro-5-isopropylpyridine,
Arylboronic Acid, and Base to Flask

2. Prepare Catalyst Premix
(Pd(OAc)₂ + SPhos in Dioxane)

3. Add Dioxane and Water to Flask

4. Add Catalyst Premix to Reaction

5. Heat to 100°C with Stirring

6. Monitor Progress (TLC/GC-MS)

7. Cool and Dilute with Ethyl Acetate

8. Wash with Water and Brine

9. Dry Organic Layer (Na₂SO₄)

10. Concentrate under Reduced Pressure

11. Purify by Column Chromatography

Final Product:
2-Aryl-5-isopropylpyridine

Click to download full resolution via product page

Caption: 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन के  लिए एक विशिष्ट सुजुकी कपलिंग प्रायोगिक वर्क फ़्लो।
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निष्कर्ष
यह एप्लिके शन नोट 2-क्लोरो-5-आइसोप्रोपाइलपाइरीडीन की सुजुकी कपलिंग अभिक्रि या के  लिए एक व्यापक मार्गदर्शिका
प्रदान करता है। प्रदान किए गए प्रोटोकॉल और अभिक्रि या स्थितियों को विशिष्ट सबस्ट्रेट्स और वांछित परिणामों के  लिए
अनुकू लित किया जा सकता है। सुजुकी-मियाउरा अभिक्रि या दवा की खोज में एक शक्तिशाली उपकरण बनी हुई है, और इस
बिल्डिंग ब्लॉक के  युग्मन के  लिए विश्वसनीय तरीकों का विकास उपन्यास चिकित्सीय एजेंटों के  संश्लेषण के  लिए महत्वपूर्ण है।

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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